Cas no 42216-29-5 (1-acetamido-3-nitroguanidine)

• Product Name: 1-acetamido-3-nitroguanidine
• CAS No: 42216-29-5
• MF: C₃H₇N₅O₃
• MW: 161.119379281998
• CID: 1513340
• PubChem ID: 5752038
• Update Time: 2025-04-21

1-acetamido-3-nitroguanidine Chemical and Physical Properties

Names and Identifiers

• 1-acetamido-3-nitroguanidine
• ZINC00143446
• CCG-45859
• 1-Acetamino-3-nitro-guanidin
• 3-nitrobenzoic acid N'-acetylhydrazide
• MCULE-1136540923
• SureCN4603889
• N-Acetyl-N'-nitrocarbamimidoyl-hydrazin
• N-acetylamino-N'-nitro-guanidine
• DFP00246
• N-Acetyl-N'-m-nitrobenzoylhydrazin
• AKOS001581996
• AC1MQ6WA
• ZINC00143446; CCG-45859; 1-Acetamino-3-nitro-guanidin; 3-nitrobenzoic acid N'-acetylhydrazide; MCULE-1136540923; SureCN4603889; N-Acetyl-N'-nitrocarbamimidoyl-hydrazin; N-acetylamino-N'-nitro-guanidine; DFP00246; N-Acetyl-N'-m-nitrobenzoylhydrazin; AKOS001581996; AC1MQ6WA;
• NSC137951
• Acetic acid, 2-[imino(nitroamino)methyl]hydrazide
• N-(N''-nitrocarbamimidoylamino)acetamide
• Guanidine, 1-acetamido-3-nitro-
• NSC 137951
• Acetic acid, (amino(nitroamino)methylene)hydrazide
• Acetic acid, [amino(nitroamino)methylene]hydrazide
• N'-[Imino(2-oxido-2-oxohydrazino)methyl]acetohydrazide #
• 1-Acetamido-2-nitro-guanidine
• NSC-137951
• UYUTZEZTHPTFOY-UHFFFAOYSA-N
• 42216-29-5

• Inchi： 1S/C3H7N5O3/c1-2(9)5-6-3(4)7-8(10)11/h1H3,(H,5,9)(H3,4,6,7)
• InChI Key： UYUTZEZTHPTFOY-UHFFFAOYSA-N
• SMILES： O=C(C)N/N=C(\N)/N[N+](=O)[O-]

Computed Properties

• Exact Mass: 161.05501
• Monoisotopic Mass: 161.05488910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 120.15
• LogP: 0.13880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Nitroguanidines